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Compound of Interest

Compound Name: Mcp-neca

Cat. No.: B1676814

This guide provides researchers, scientists, and drug development professionals with
comprehensive information to address solubility challenges encountered with 5'-N-
Ethylcarboxamidoadenosine (NECA), a potent adenosine receptor agonist.

Frequently Asked Questions (FAQS)

Q1: What is the general solubility of NECA?

Al: NECA s readily soluble in dimethyl sulfoxide (DMSO) but is sparingly soluble to insoluble in
water and aqueous buffers alone.[1][2] For most experimental purposes, a concentrated stock
solution is first prepared in DMSO.

Q2: I'm seeing "Mcp-neca" in my notes, but can't find information on it. What is this
compound?

A2: It is highly likely that "Mcp-neca" is a typographical error or a lab-specific shorthand. The
standard and widely recognized name for the compound is NECA (5'-N-
Ethylcarboxamidoadenosine). Searches for "Mcp-neca” do not yield a recognized chemical
entity, while "NECA" is a well-documented adenosine receptor agonist. We recommend
verifying the compound name from the original supplier's documentation.

Q3: How should | store NECA stock solutions?
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A3: Once reconstituted in DMSO, it is recommended to aliquot the stock solution into single-
use volumes and store them frozen at -20°C for long-term storage (months to years) or at O-
4°C for short-term use (days to weeks).[3] Following reconstitution, stock solutions are reported
to be stable for up to 3 months at -20°C. Repeated freeze-thaw cycles should be avoided to
prevent degradation of the compound.[4]

Solubility Data

The solubility of NECA can vary slightly between suppliers and batches. The following table
summarizes solubility data from various sources.

Solvent Maximum Concentration Source

DMSO 62 mg/mL (approx. 201.1 mM) Selleck Chemicals[1]

DMSO 50 mM Sigma-Aldrich

DMSO 40 mM (12.33 mg/mL) Tocris Bioscience[5]

DMSO 20 mg/mL Sigma-Aldrich (for HE-NECA)
[2]

Water Insoluble Selleck Chemicals[1]

Aqueous Buffers Sparingly soluble

Experimental Protocols

Protocol 1: Preparation of a Concentrated NECA Stock Solution in DMSO
This protocol describes the preparation of a 50 mM stock solution in DMSO.
Materials:

o NECA (solid)

e Anhydrous DMSO

« Sterile microcentrifuge tubes or vials
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e \ortex mixer
Methodology:

o Allow the NECA vial and DMSO to reach room temperature before opening to prevent
condensation.

o Calculate the required mass of NECA for your desired volume and concentration. For
example, for 1 mL of a 50 mM solution (MW: 308.3 g/mol ), you would need 15.42 mg of
NECA.

e Weigh the NECA and add it to a sterile vial.
e Add the calculated volume of DMSO to the vial.

o Vortex the solution until the NECA is completely dissolved. Gentle warming (to no more than
37°C) may be applied if dissolution is slow.

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

» Store the aliquots at -20°C.
Protocol 2: Preparation of an Aqueous Working Solution from a DMSO Stock

This protocol details the dilution of a DMSO stock solution into an aqueous buffer for cell-based
assays. It is crucial to ensure that the final concentration of DMSO in the working solution is low
(typically <0.5%) to avoid solvent-induced artifacts.

Materials:

e Concentrated NECA stock solution in DMSO (from Protocol 1)
e Aqueous buffer of choice (e.g., PBS, cell culture medium)

» Sterile polypropylene tubes

Methodology:
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» Thaw an aliquot of the concentrated NECA stock solution at room temperature.
o Determine the final concentration of NECA and DMSO required for your experiment.

o Perform a serial dilution if necessary. For direct dilution, add the DMSO stock solution to the
aqueous buffer while vortexing to ensure rapid mixing and prevent precipitation.

e For example, to prepare 1 mL of a 10 uM working solution from a 10 mM stock, add 1 pL of
the stock solution to 999 uL of the aqueous buffer. This results in a final DMSO concentration
of 0.1%.

 Visually inspect the solution for any signs of precipitation. If precipitation occurs, you may
need to lower the final concentration or use a different formulation.

Troubleshooting Guide
Issue: My NECA is not dissolving in the aqueous buffer.

Cause: NECA has poor aqueous solubility. Direct dissolution in aqueous buffers is often
unsuccessful, especially at higher concentrations.

Solution: Always prepare a concentrated stock solution in an organic solvent like DMSO first,
and then dilute this stock into your agueous medium.[6] Ensure the final concentration of the
organic solvent is compatible with your experimental system.

Issue: After diluting my DMSO stock into my aqueous buffer, a precipitate formed.

Cause: This is known as "crashing out.”" The compound was soluble in the concentrated
organic solvent but precipitates when diluted into the aqueous phase where its solubility is
much lower.

Solution:

e Reduce the final concentration: The most straightforward solution is to lower the final
concentration of NECA in the aqueous buffer.

 Increase the proportion of co-solvent: If your experimental system can tolerate it, a slightly
higher percentage of DMSO may keep the compound in solution. However, always run a
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vehicle control to account for solvent effects.

o Use a formulation with solubilizing agents: For in vivo studies or challenging in vitro systems,
co-solvents and surfactants can be used. A published formulation for NECA involves a
vehicle of DMSO, PEG300, and Tween-80 in saline.[4]

» Sonication: Briefly sonicating the solution after dilution can sometimes help to redissolve
small amounts of precipitate.

Visualizations
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Caption: Workflow for troubleshooting NECA solubility issues.
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Caption: Simplified NECA signaling pathway via adenosine receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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